4-(anilinocarbonyl)phenyl 2-methylpropanoate

• IUPAC Name: [4-(phenylcarbamoyl)phenyl] 2-methylpropanoate
• InChI: InChI=1S/C17H17NO3/c1-12(2)17(20)21-15-10-8-13(9-11-15)16(19)18-14-6-4-3-5-7-14/h3-12H,1-2H3,(H,18,19)
• InChI Key: XSHBTYFVZWCUBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

Chemical compounds with complex structures such as "4-(anilinocarbonyl)phenyl 2-methylpropanoate" often involve multifaceted synthetic routes, detailed molecular structure analyses, and diverse chemical reactions. These compounds can exhibit unique physical and chemical properties due to their specific structural features.

Synthesis Analysis

The synthesis of related compounds often involves reactions such as the condensation of aniline derivatives with carbonyl compounds. For example, the synthesis of methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5, 5-dimethyl hexahydropyrimidinyl)methyl]-5, 5- dimethylhexahydropyrimidinyl}-1- diazenyl) benzoate has been achieved by reacting a mixture of formaldehyde and 2,2-dimethyl-1,3-propanediamine with p-methoxycarbonylbenzenediazonium chloride (Moser, Bertolasi, & Vaughan, 2005).

Molecular Structure Analysis

X-ray crystallography is a common method used for molecular structure analysis. For instance, the structure of the mentioned compound was determined by single crystal X-ray diffraction analysis, showcasing disorder in the methoxycarbonyl group and significant conjugations within the triazene moieties (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

The chemical behavior of compounds can vary significantly depending on their structure. For example, the photochemical behavior of trans-4-(N-arylamino)stilbene derivatives in polar solvents is heavily influenced by the substituent in the N-aryl group, attributed to the formation of a twisted intramolecular charge transfer (TICT) state in some derivatives (Yang, Liau, Wang, & Hwang, 2004).

Physical Properties Analysis

The physical properties such as melting point, boiling point, and solubility are determined by the molecular structure of the compound. While specific data for "4-(anilinocarbonyl)phenyl 2-methylpropanoate" is not provided, the analysis of related compounds reveals that factors like molecular weight, polarity, and functional groups significantly influence these properties.

Chemical Properties Analysis

The reactivity of a compound towards various chemical reactions, such as hydrolysis, oxidation, and reduction, is a key aspect of its chemical properties. The detailed chemical behavior can be elucidated through experimental studies, like how the reactions of anilines with ethyl S-aryl thiocarbonates have been explored to understand their kinetic and mechanistic aspects (Castro, Leandro, Millán, & Santos, 1999).